Cas no 2161348-88-3 (2-ethyl-4,4-difluoro-2-methylpentanal)

• Product Name: 2-ethyl-4,4-difluoro-2-methylpentanal
• CAS No: 2161348-88-3
• MF: C₈H₁₄F₂O
• MW: 164.192969799042
• CID: 6062455
• PubChem ID: 165604651
• Update Time: 2025-05-20

2-ethyl-4,4-difluoro-2-methylpentanal Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4,4-difluoro-2-methylpentanal
• 2161348-88-3
• EN300-1622501

• Inchi： 1S/C8H14F2O/c1-4-7(2,6-11)5-8(3,9)10/h6H,4-5H2,1-3H3
• InChI Key： WVNALKOVSVHAOA-UHFFFAOYSA-N
• SMILES： FC(C)(CC(C=O)(C)CC)F

Computed Properties

• Exact Mass: 164.10127139g/mol
• Monoisotopic Mass: 164.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-ethyl-4,4-difluoro-2-methylpentanal

Introduction to 2-ethyl-4,4-difluoro-2-methylpentanal (CAS No. 2161348-88-3)

2-ethyl-4,4-difluoro-2-methylpentanal, identified by the Chemical Abstracts Service Number (CAS No.) 2161348-88-3, is a fluorinated aldehyde with a unique structural framework that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of fluorinated aldehydes, which are known for their diverse applications in synthetic chemistry, agrochemicals, and medicinal chemistry due to the presence of fluorine atoms, which can modulate the electronic properties and metabolic stability of molecules.

The molecular structure of 2-ethyl-4,4-difluoro-2-methylpentanal consists of a five-carbon chain with ethyl and methyl substituents at the 2-position and 4-position, respectively, and two fluorine atoms attached to the 4th carbon. This arrangement imparts specific steric and electronic characteristics that make it a valuable intermediate in the synthesis of more complex molecules. The aldehyde functional group at the 2-position further enhances its utility as a building block for further functionalization via condensation reactions, oxidation, or reduction pathways.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve drug bioavailability, metabolic stability, and binding affinity to biological targets. The incorporation of fluorine atoms into pharmaceutical candidates has been shown to enhance their pharmacokinetic properties, making them more effective in therapeutic applications. For instance, fluorinated aldehydes have been explored as intermediates in the synthesis of antiviral and anticancer agents, where their unique electronic properties contribute to improved binding interactions with biological macromolecules.

One of the most compelling aspects of 2-ethyl-4,4-difluoro-2-methylpentanal is its potential as a precursor in the development of novel agrochemicals. Fluorinated compounds are widely used in pesticides and herbicides due to their enhanced stability against environmental degradation and improved efficacy against target pests. The structural features of this compound make it a promising candidate for designing next-generation agrochemicals that are both potent and environmentally sustainable.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 2-ethyl-4,4-difluoro-2-methylpentanal, making it more accessible for industrial applications. Catalytic processes have been developed that allow for the selective introduction of fluorine atoms into organic molecules, reducing the need for harsh reaction conditions and minimizing byproduct formation. These improvements have not only lowered production costs but also made it feasible to explore new derivatives of this compound with tailored properties.

The pharmaceutical industry has also shown interest in exploring the pharmacological potential of 2-ethyl-4,4-difluoro-2-methylpentanal and its derivatives. Aldehydes are well-known for their role as intermediates in the synthesis of various bioactive compounds, including nonsteroidal anti-inflammatory drugs (NSAIDs) and anticonvulsants. The presence of fluorine atoms can influence the pharmacological activity of these compounds by altering their metabolic pathways or enhancing their binding affinity to enzymes and receptors.

In conclusion,2-ethyl-4,4-difluoro-2-methylpentanal (CAS No. 2161348-88-3) represents a versatile intermediate with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it a valuable tool for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new synthetic strategies and pharmacological applications, this compound is likely to play an increasingly important role in drug discovery and agricultural innovation.